Cas no 519-62-0 (Chlorophyll b (Technical Grade))

Chlorophyll b (Technical Grade) structure
519-62-0 structure
Product Name:Chlorophyll b (Technical Grade)
CAS No:519-62-0
Molecular Formula:C55H70N4O6Mg
Molecular Weight:907.472500000001
MDL:MFCD00079053
CID:37967
PubChem ID:57648147

Chlorophyll b (Technical Grade) Properties

Names and Identifiers

    • chlorophyll B from spinach
    • chlorophyll B
    • (SP-4-2)-((2E,7R,11R)-3,7,11,15-Tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-magnesium
    • CHLOROPHYLL B(AS) (In Solution)
    • CHLOROPHYLL B(AS) (In Solution) PrintBack
    • (SP-4-2)-((2E,7R,11R)-3,7,11,15-Tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-magnesiu
    • Chlorophyll b (Technical Grade)
    • G77037
    • 519-62-0
    • CHLOROPHYLL-B
    • DTXSID70889349
    • Chlorophyll b from spinach, ~95% (HPLC)
    • (Sp-4-2)-((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-n23,n24,n25,n26]-magnesium
    • MFCD00079053
    • magnesium;methyl (3R,21S,22S)-16-ethenyl-11-ethyl-12-formyl-17,21,26-trimethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate
    • Phorbine, magnesium deriv
    • Chlorophyll b from spinach, >=90% (HPLC), <=0.5% Chlorophyll a
    • AKOS025311416
    • Chlorophyll b, analytical standard
    • MDL: MFCD00079053
    • InChIKey: NSMUHPMZFPKNMZ-VBYMZDBQSA-M
    • Inchi: InChI=1S/C55H72N4O6.Mg/c1-12-38-35(8)42-27-43-36(9)40(23-24-48(61)65-26-25-34(7)22-16-21-33(6)20-15-19-32(5)18-14-17-31(3)4)52(58-43)50-51(55(63)64-11)54(62)49-37(10)44(59-53(49)50)28-46-39(13-2)41(30-60)47(57-46)29-45(38)56-42;/h12,25,27-33,36,40,51H,1,13-24,26H2,2-11H3,(H2,56,57,58,59,60,62);/q;+2/p-1/b34-25+;/t32-,33-,36+,40+,51-;/m1./s1
    • SMILES: C=CC1=C(C)C2=CC3=NC(=C4[C@H](C(=O)C5=C(C)C(=CC6=C(CC)C(=CO)C(=N6)C=C1[N-]2)N=C54)C(=O)OC)[C@@H](CCC(=O)OC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C)[C@@H]3C.[Mg+2]

Computed Properties

  • Exact Mass: 906.51500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Rotatable Bond Count: 22
  • Monoisotopic Mass: 906.515
  • Heavy Atom Count: 66
  • Complexity: 2180
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 114

Experimental Properties

  • LogP: 9.13350
  • PSA: 121.32000
  • Merck: 13,2174
  • Boiling Point: 1071.6°Cat760mmHg
  • Melting Point: 183-185 °C (lit.)
  • Flash Point: 601.9°C
  • Solubility: Do you have solubility information on this product that you would like to share
  • Color/Form: Light red hexagonal or quadrilateral tabular crystals
  • Solubility: Soluble in methanol \ ethanol and ethyl acetate, almost insoluble in ether and acetone
  • Specific Rotation: D20 -267° (acetone-methanol)

Chlorophyll b (Technical Grade) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01CBMQ-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
519-62-0 90%
1mg
$392.00 2024-04-30
A2B Chem LLC
AW53762-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
519-62-0 90%
1mg
$444.00 2024-04-19
Aaron
AR01CBV2-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
519-62-0 90%
1mg
$481.00 2025-03-04
abcr
AB165501-5 mg
Chlorophyll B, 90%; .
519-62-0 90%
5 mg
€1,944.00 2023-07-20
ChromaDex Standards
ASB-00003462-00A-2.5ml
CHLOROPHYLL B
519-62-0 %
2.5ml
$381.00
eNovation Chemicals LLC
Y1313542-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
519-62-0 90%
1mg
$560 2024-06-06
MedChemExpress
HY-W127709-500μg
Chlorophyll b
519-62-0 ≥95.0%
500μg
¥5900 2024-05-22
TRC
C379875-0.5mg
Chlorophyll b (Technical Grade)
519-62-0
0.5mg
$ 205.00 2023-02-01
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
YC7120-100mg
Chlorophyll b (Technical Grade)
519-62-0 ≥90%
100mg
¥480元 2023-09-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031874-1mg
Chlorophyll b (Technical Grade)
519-62-0 90%
1mg
¥2600 2024-05-23

Chlorophyll b (Technical Grade) Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:519-62-0)
MR./MRS.:WANG XIAN SHENG
Phone:18362932668
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TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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(CAS:519-62-0)
MR./MRS.:LEI JING LI
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JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
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(CAS:519-62-0)
MR./MRS.:HAN JING LI
Phone:17701422016
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:519-62-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:519-62-0)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com

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